Cas no 23805-76-7 (octahydro-9aH-Quinolizine-9a-carbonitrile)

octahydro-9aH-Quinolizine-9a-carbonitrile structure
23805-76-7 structure
Product Name:octahydro-9aH-Quinolizine-9a-carbonitrile
CAS No:23805-76-7
MF:C10H16N2
MW:164.247442245483
CID:1109562
PubChem ID:12637490
Update Time:2025-04-20

octahydro-9aH-Quinolizine-9a-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • octahydro-9aH-Quinolizine-9a-carbonitrile
    • Octahydro-1H-quinolizine-9a-carbonitrile
    • 23805-76-7
    • SCHEMBL9853462
    • Inchi: 1S/C10H16N2/c11-9-10-5-1-3-7-12(10)8-4-2-6-10/h1-8H2
    • InChI Key: MPAKXLRWUKKYSK-UHFFFAOYSA-N
    • SMILES: N12CCCCC1(C#N)CCCC2

Computed Properties

  • Exact Mass: 164.131348519g/mol
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 27Ų
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